Cas no 23124-52-9 ((10a)-Androst-4-en-3-one)

• Product Name: (10a)-Androst-4-en-3-one
• CAS No: 23124-52-9
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 52231
• PubChem ID: 12769523
• Update Time: 2025-04-18

(10a)-Androst-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (10a)-Androst-4-en-3-one
• 1,7,8,10,11,12,13,15,16,17-decahydro-10,13-dimethyl-2H-cyclopenta[a]phenanthren-3(6H,9H,14H)-one
• (8S,9S,10S,13S,14S)-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 4-Androsten-3-on
• Androst-4-en-3-on
• Testosteron
• DTXSID10509413
• 23124-52-9
• (10alpha)-Androst-4-en-3-one
• 10alpha-Androst-4-en-3-one (8CI)

• Inchi： 1S/C19H28O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h12,15-17H,3-11H2,1-2H3/t15-,16-,17-,18-,19+/m0/s1
• InChI Key： MSEZLHAVPJYYIQ-VPAKFMSCSA-N
• SMILES： O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)CCC[C@@H]34)[C@]2(C)CC1

Computed Properties

• Exact Mass: 272.21400
• Monoisotopic Mass: 272.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.05
• Melting Point: 116-120 °C
• Boiling Point: 390.6 °C at 760 mmHg
• Flash Point: 180.6 °C
• Refractive Index: 1.542
• PSA: 17.07000
• LogP: 4.90840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives